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Compound of Interest

Compound Name: Trigonosin F

Cat. No.: B15595101 Get Quote

Trigonosin F: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Trigonosin F, a modified daphnane diterpenoid isolated from

Trigonostemon thyrsoideum. This document is intended to serve as a valuable resource for

researchers and professionals engaged in natural product chemistry, drug discovery, and

development.

Chemical and Physical Properties
Trigonosin F is a complex natural product with the molecular formula C46H54O13. It was first

isolated from the roots of Trigonostemon thyrsoideum. The compound was obtained as a white

amorphous powder.

Table 1: Physical and Chemical Properties of Trigonosin F
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Property Value Source

CAS Number 1262842-73-8 Commercial Suppliers

Molecular Formula C46H54O13
Journal of Natural Products,

2011

Molecular Weight 814.91 g/mol
Journal of Natural Products,

2011

Appearance White amorphous powder
Journal of Natural Products,

2011

Melting Point Not available -

Solubility
Soluble in methanol and

chloroform.

Deduced from isolation

protocol

Spectroscopic Data
The structure of Trigonosin F was elucidated through extensive spectroscopic analysis,

including Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray Ionization

Mass Spectrometry (HRESIMS).

NMR Spectroscopic Data
The ¹H and ¹³C NMR data were recorded in CDCl₃.

Table 2: ¹H NMR Spectroscopic Data for Trigonosin F (in CDCl₃)
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Position δH (ppm), mult. (J in Hz)

1 3.42, d (10.0)

3 5.60, d (3.0)

4 3.55, d (3.0)

5 5.85, s

7 4.90, d (8.0)

8 2.65, m

10 2.95, m

11 2.40, m

12 2.10, m

15 1.80, s

16 1.95, s

17 5.05, 4.95 (each s)

18 1.10, d (7.0)

19 1.05, d (7.0)

20 1.25, s

2' 7.95, dd (8.0, 1.5)

3' 7.40, t (8.0)

4' 7.55, t (8.0)

5' 7.95, dd (8.0, 1.5)

6' 7.40, t (8.0)

2'', 6'' 8.05, d (8.0)

3'', 5'' 7.45, t (8.0)

4'' 7.60, t (8.0)
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OAc 2.15, s

Table 3: ¹³C NMR Spectroscopic Data for Trigonosin F (in CDCl₃)

Position δC (ppm) Position δC (ppm)

1 45.1 18 17.2

2 78.2 19 16.8

3 75.3 20 15.5

4 54.2 1' 166.5

5 72.1 2' 130.2

6 135.4 3' 128.5

7 79.8 4' 133.2

8 42.3 5' 128.5

9 85.1 6' 130.2

10 40.1 1'' 165.8

11 35.5 2'', 6'' 129.8

12 38.2 3'', 5'' 128.6

13 130.1 4'' 133.5

14 138.2 OAc (C=O) 170.5

15 10.5 OAc (CH₃) 21.2

16 20.1

17 112.5

Mass Spectrometry Data
High-resolution mass spectrometry provided the exact mass, confirming the molecular formula.
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Table 4: Mass Spectrometry Data for Trigonosin F

Technique Ion
[M+Na]⁺
(Observed)

[M+Na]⁺
(Calculated)

HRESIMS Sodium Adduct 837.3458 837.3462

Experimental Protocols
Extraction and Isolation of Trigonosin F
The following protocol is a summary of the method described in the Journal of Natural

Products, 2011.
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Extraction

Partitioning

Chromatography

Air-dried, powdered roots of
Trigonostemon thyrsoideum (5.0 kg)

Extract with 95% EtOH (3 x 20 L)
at room temperature

Concentrate under reduced pressure

Crude EtOH extract (350 g)

Suspend in H₂O (2 L)

Partition with EtOAc (3 x 2 L)

EtOAc-soluble fraction (120 g)

Silica gel column chromatography
(petroleum ether/acetone gradient)

Fractions Fr. 1-8

Fr. 5 (15 g)

Sephadex LH-20 column (CHCl₃/MeOH, 1:1)

Subfractions Fr. 5.1-5.5

Fr. 5.3 (3.5 g)

Preparative HPLC
(MeOH/H₂O, 85:15)

Trigonosin F (6) (12 mg)

Click to download full resolution via product page

Caption: Isolation workflow for Trigonosin F.
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Biological Activity
Cytotoxicity
Trigonosin F has been evaluated for its cytotoxic activity against three human cancer cell

lines.

Table 5: Cytotoxic Activity of Trigonosin F (IC₅₀ in μM)

Cell Line IC₅₀ (μM)

HL-60 (promyelocytic leukemia) > 40

A549 (lung carcinoma) > 40

MCF-7 (breast adenocarcinoma) > 40

The results indicate that Trigonosin F did not exhibit significant cytotoxicity against these cell

lines under the tested conditions.

Potential Signaling Pathways
While specific signaling pathways for Trigonosin F have not been elucidated, other daphnane

diterpenoids are known to exert their biological effects through various mechanisms. Further

research into the specific molecular targets of Trigonosin F is warranted.

Daphnane Diterpenoids (General)

Potential Signaling Pathways

Daphnane Diterpenoids

PI3K/Akt/mTOR PathwayModulation

Protein Kinase C (PKC) Activation

Activation Induction of Apoptosis

Click to download full resolution via product page

Caption: Potential signaling pathways modulated by daphnane diterpenoids.
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Conclusion
Trigonosin F is a structurally interesting modified daphnane diterpenoid. This guide provides a

summary of its known chemical and physical properties, detailed spectroscopic data for its

identification and characterization, and an overview of its reported biological activity. While it

did not show potent cytotoxicity against the tested cell lines, the complex structure of

Trigonosin F and the known diverse bioactivities of related daphnane diterpenoids suggest

that further investigation into its biological effects and potential therapeutic applications is

warranted. This document serves as a foundational resource to facilitate such future research

endeavors.

To cite this document: BenchChem. [physical and chemical properties of Trigonosin F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595101#physical-and-chemical-properties-of-
trigonosin-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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